5,6,7,8-Tetrahydropyrido[1,2-c]pyrimidine-1,3-dione
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Overview
Description
“5,6,7,8-Tetrahydropyrido[1,2-c]pyrimidine-1,3-dione” is a chemical compound . It has been studied as a potential selective Axl inhibitor . Axl is a member of the TAM (Tyro3-Axl-Mer) family of receptor tyrosine kinases .
Molecular Structure Analysis
The molecular structure of “5,6,7,8-Tetrahydropyrido[1,2-c]pyrimidine-1,3-dione” can be analyzed using various techniques such as X-ray crystallography, NMR spectroscopy, and computational methods .Chemical Reactions Analysis
The chemical reactions involving “5,6,7,8-Tetrahydropyrido[1,2-c]pyrimidine-1,3-dione” would depend on the specific conditions and reactants used .Physical And Chemical Properties Analysis
The physical and chemical properties of “5,6,7,8-Tetrahydropyrido[1,2-c]pyrimidine-1,3-dione” would depend on its specific structure and the conditions under which it is studied .Scientific Research Applications
Axl Kinase Inhibition
- Application : EN300-19613994 has been investigated as a selective Axl inhibitor. In a study by Inoue et al., it demonstrated promising inhibitory activity against Axl, potentially impacting cancer therapy . Further optimization led to the identification of ER-001259851-000 as a potent Axl inhibitor with favorable pharmacokinetics in mice .
Antiproliferative Activity
- Application : EN300-19613994 derivatives may exhibit antiproliferative activity against cancer cells. Researchers have synthesized related compounds and evaluated their efficacy .
PI3Kδ Inhibition
- Application : EN300-19613994 derivatives have been optimized for PI3Kδ inhibition. Compound 11f, a highly selective PI3Kδ inhibitor, was identified .
Mechanism of Action
The mechanism of action of “5,6,7,8-Tetrahydropyrido[1,2-c]pyrimidine-1,3-dione” and its derivatives has been studied in the context of their potential as Axl inhibitors . Axl is a receptor tyrosine kinase involved in various cellular processes, and selective inhibition of Axl could have therapeutic potential .
Safety and Hazards
Future Directions
properties
IUPAC Name |
5,6,7,8-tetrahydropyrido[1,2-c]pyrimidine-1,3-dione |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O2/c11-7-5-6-3-1-2-4-10(6)8(12)9-7/h5H,1-4H2,(H,9,11,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MGJFVIUEDBBDEA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN2C(=CC(=O)NC2=O)C1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
166.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5,6,7,8-Tetrahydropyrido[1,2-c]pyrimidine-1,3-dione |
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